Cas no 879486-59-6 (METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)-)

• Product Name: METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)-
• CAS No: 879486-59-6
• MF: C₇H₇BrFNO₂S
• MW: 268.103383302689
• CID: 3467619
• PubChem ID: 4686460
• Update Time: 2025-08-02

METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)-
• DB-172678
• ZFXNVABKRUCBHV-UHFFFAOYSA-N
• AB00029185-01
• SCHEMBL1542615
• N-(4-bromo-3-fluorophenyl)methanesulfonamide
• 879486-59-6
• AKOS014773455
• N-(4-bromo-3-fluoro-phenyl)-methanesulfonamide
• EN300-741095

• Inchi： 1S/C7H7BrFNO2S/c1-13(11,12)10-5-2-3-6(8)7(9)4-5/h2-4,10H,1H3
• InChI Key： ZFXNVABKRUCBHV-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(Br)C(F)=C1)(=O)=O

Computed Properties

• Exact Mass: 266.93649Da
• Monoisotopic Mass: 266.93649Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)-

Recent Advances in the Study of METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)- (CAS: 879486-59-6)

METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)- (CAS: 879486-59-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

The compound's unique structure, featuring a methanesulfonamide group attached to a bromo-fluorophenyl moiety, suggests potential interactions with biological targets such as enzymes or receptors. Recent research has investigated its role as a modulator of specific biochemical pathways, particularly in the context of inflammatory and oncological diseases. Studies have also examined its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to evaluate its suitability as a drug candidate.

One of the most notable findings in recent literature is the compound's potential as a selective inhibitor of certain kinases involved in cancer progression. Preclinical studies have demonstrated its ability to inhibit tumor growth in vitro and in vivo, with promising results in xenograft models. Additionally, its relatively low toxicity profile makes it a viable candidate for further development. Researchers have also explored its use in combination therapies, where it exhibits synergistic effects with existing chemotherapeutic agents.

Another area of interest is the compound's application in the treatment of inflammatory diseases. Recent studies have shown that it can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, suggesting potential utility in conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential use for neurodegenerative disorders, although this area requires further investigation.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)- (CAS: 879486-59-6) to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its synthesis. These improvements are critical for scaling up production to meet the demands of clinical trials and eventual commercialization.

In conclusion, METHANESULFONAMIDE, N-(4-BROMO-3-FLUOROPHENYL)- (CAS: 879486-59-6) represents a promising compound with diverse therapeutic potential. Its applications in oncology, inflammation, and possibly neurodegenerative diseases highlight its versatility. However, further research is needed to fully elucidate its mechanisms of action and to advance its development through clinical trials. The ongoing studies underscore the importance of this compound in the future of drug discovery and development.